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Compound of Interest

Compound Name: Aculene D

Cat. No.: B15567211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aculene D is a sesquiterpenoid fungal metabolite isolated from Penicillium sp. SCS-KFD08

and Aspergillus aculeatus.[1] It has garnered significant interest in the scientific community for

its biological activities, most notably as a quorum sensing (QS) inhibitor.[2] Quorum sensing is

a cell-to-cell communication process in bacteria that regulates virulence factor expression and

biofilm formation. By inhibiting QS, Aculene D presents a promising avenue for the

development of novel anti-infective agents that may circumvent the issue of traditional antibiotic

resistance. This document provides detailed application notes on the solubility of Aculene D
and protocols for its use in relevant biological assays.

Physicochemical Properties
A summary of the key physicochemical properties of Aculene D is provided in the table below.
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Property Value Source

Molecular Formula C₁₄H₂₀O₂ [1]

Molecular Weight 220.31 g/mol [1]

IUPAC Name

(3aR,8S,8aR)-3-ethyl-8-

hydroxy-6,8a-dimethyl-

3a,4,7,8-tetrahydroazulen-1-

one

[1]

Appearance Solid (form may vary) N/A

Purity
>98% (typical for commercially

available samples)
N/A

Solubility Data
While specific quantitative solubility data for Aculene D is not widely published, based on its

chemical structure as a moderately polar sesquiterpenoid and information from chemical

suppliers, its solubility in common laboratory solvents can be estimated. It is recommended to

perform small-scale solubility tests to confirm these estimates before preparing large-volume

stock solutions.
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Solvent
Estimated Solubility (at
25°C)

Notes

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL (≥ 90.78 mM)

A common solvent for

preparing high-concentration

stock solutions of Aculene D.

Sonication may be required for

complete dissolution.

Ethanol Soluble

Expected to be soluble, but

potentially at lower

concentrations than in DMSO.

Methanol Soluble
Similar to ethanol, expected to

be a suitable solvent.

Dichloromethane (DCM) Soluble

A non-polar organic solvent in

which Aculene D is likely to be

soluble.

Water Insoluble

As a lipophilic molecule,

Aculene D is expected to have

very low solubility in aqueous

solutions.

Note: The solubility in DMSO is an estimate based on data for similar compounds from

suppliers and the general properties of sesquiterpenoids. Researchers should determine the

precise solubility for their specific experimental needs.

Experimental Protocols
Protocol 1: Preparation of Aculene D Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Aculene D in DMSO.

Materials:

Aculene D (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15567211?utm_src=pdf-body
https://www.benchchem.com/product/b15567211?utm_src=pdf-body
https://www.benchchem.com/product/b15567211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of Aculene D:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 220.31 g/mol * (1000 mg / 1 g) =

2.2031 mg

Weigh Aculene D:

Carefully weigh out approximately 2.2 mg of Aculene D into a sterile microcentrifuge tube

or amber glass vial.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing Aculene D.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes

until the solution is clear.

Storage:

Store the 10 mM stock solution at -20°C for long-term storage (up to several months) or at

4°C for short-term use (up to a week). Avoid repeated freeze-thaw cycles.
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Workflow for Aculene D Stock Solution Preparation

Step 1: Calculation

Step 2: Weighing

Step 3: Dissolution

Step 4: Storage

Start

Calculate mass of Aculene D
for desired concentration and volume

Weigh Aculene D

Add anhydrous DMSO

Vortex vigorously

Sonicate if necessary

If not fully dissolved

Store at -20°C or 4°C

If fully dissolved

End

Click to download full resolution via product page

Caption: Workflow for preparing Aculene D stock solution.
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Protocol 2: Quorum Sensing Inhibition (QSI) Assay
using Chromobacterium violaceum
This protocol is designed to screen for and quantify the QSI activity of Aculene D by measuring

the inhibition of violacein pigment production in Chromobacterium violaceum.

Materials:

Chromobacterium violaceum (e.g., ATCC 12472)

Luria-Bertani (LB) broth

Aculene D stock solution (10 mM in DMSO)

N-hexanoyl-L-homoserine lactone (AHL) (for C. violaceum mutant strains like CV026)

96-well microtiter plates

Spectrophotometer (plate reader)

Procedure:

Prepare bacterial culture:

Inoculate C. violaceum in LB broth and incubate overnight at 30°C with shaking.

Dilute the overnight culture with fresh LB broth to an optical density at 600 nm (OD₆₀₀) of

0.1.

Prepare test plate:

Add 180 µL of the diluted C. violaceum culture to each well of a 96-well plate.

Prepare serial dilutions of the Aculene D stock solution in the wells to achieve the desired

final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final volume in each well should be

200 µL.
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Include a positive control (bacteria with AHL if necessary, without Aculene D) and a

negative control (bacteria with DMSO vehicle).

Incubation:

Incubate the plate at 30°C for 24-48 hours without shaking.

Quantify violacein production:

After incubation, measure the OD₆₀₀ of each well to assess bacterial growth.

To quantify violacein, lyse the bacterial cells by adding 100 µL of 10% SDS to each well

and incubating at room temperature for 10 minutes.

Measure the absorbance at 585 nm (A₅₈₅) for violacein quantification.

Data Analysis:

Calculate the percentage of violacein inhibition using the following formula:

% Inhibition = [ (A₅₈₅ of control - A₅₈₅ of sample) / A₅₈₅ of control ] * 100

Normalize the violacein production to bacterial growth (A₅₈₅ / OD₆₀₀).
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Quorum Sensing Inhibition Signaling Pathway
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Caption: Aculene D inhibits quorum sensing by interfering with AHL binding.

Conclusion
Aculene D is a valuable research tool for studying quorum sensing and developing novel anti-

virulence strategies. While precise solubility data is limited, its solubility in DMSO allows for the

preparation of concentrated stock solutions suitable for a variety of in vitro assays. The

provided protocols offer a starting point for researchers to investigate the biological activities of

Aculene D. It is always recommended to optimize protocols for specific experimental

conditions and to handle all chemicals with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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